Cas no 1131614-67-9 (4-(Cyclohexyloxy)-3-iodobenzoic acid)

4-(Cyclohexyloxy)-3-iodobenzoic acid structure
1131614-67-9 structure
Product Name:4-(Cyclohexyloxy)-3-iodobenzoic acid
CAS No:1131614-67-9
MF:C13H15IO3
MW:346.160876512527
CID:1030604
PubChem ID:44828887
Update Time:2025-04-20

4-(Cyclohexyloxy)-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Cyclohexyloxy)-3-iodobenzoic acid
    • 4-cyclohexyloxy-3-iodobenzoic acid
    • 4-cyclohexyloxy-3-iodanyl-benzoic acid
    • AK133760
    • CTK8E2159
    • FT-0655535
    • KB-145193
    • SBB067988
    • AKOS015856014
    • DB-060429
    • 4-(Cyclohexyloxy)-3-iodobenzoicacid
    • A802909
    • 1131614-67-9
    • 4-(cyclohexoxy)-3-iodo-benzoic acid
    • DTXSID50660976
    • Inchi: 1S/C13H15IO3/c14-11-8-9(13(15)16)6-7-12(11)17-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,15,16)
    • InChI Key: BIWMLOKYGZSCLL-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=O)O)C=CC=1OC1CCCCC1

Computed Properties

  • Exact Mass: 346.00659g/mol
  • Monoisotopic Mass: 346.00659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 46.5Ų

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